Cas no 1617-84-1 (6-O-methylcatalpol)

• Product Name: 6-O-methylcatalpol
• CAS No: 1617-84-1
• Molecular Formula: C₁₆H₂₄O₁₀
• Molecular Weight: 376.356
• CID: 2022830
• PubChem ID: 53248734

6-O-methylcatalpol Properties

Names and Identifiers

• 6-O-methylcatalpol
• methylcatalpol
• 1617-84-1
• AKOS040763793
• CHEMBL1779143
• FS-7363
• HY-N10547
• CS-0610735
• E88598
• (2R,3S,4S,5R,6S)-2-(Hydroxymethyl)-6-(((1aS,1bS,2S,5aR,6S,6aS)-1a-(hydroxymethyl)-6-methoxy-1a,1b,2,5a,6,6a-hexahydrooxireno[2',3':4,5]cyclopenta[1,2-c]pyran-2-yl)oxy)tetrahydro-2H-pyran-3,4,5-triol
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-[[(1S,2S,4S,5S,6R,10S)-2-(hydroxymethyl)-5-methoxy-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-10-yl]oxy]oxane-3,4,5-triol
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-{[(1S,2S,4S,5S,6R,10S)-2-(hydroxymethyl)-5-methoxy-3,9-dioxatricyclo[4.4.0.0(2),?]dec-7-en-10-yl]oxy}oxane-3,4,5-triol
• METHYLCATALPOL
• 6-O-Methylcatalpol

• InChIKey： CQHVYUDLQLYNAI-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H24O10/c1-22-12-6-2-3-23-14(8(6)16(5-18)13(12)26-16)25-15-11(21)10(20)9(19)7(4-17)24-15/h2-3,6-15,17-21H,4-5H2,1H3
• SMILES： COC1C2OC2(CO)C2C1C=COC2OC1OC(CO)C(O)C(O)C1O |c:12|

Computed Properties

• Exact Mass: 376.13694696g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 5
• Monoisotopic Mass: 376.13694696g/mol
• Heavy Atom Count: 26
• Complexity: 557
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.188
• Topological Polar Surface Area: 151Ų

Related Categories

• Iridoids
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds